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Compound Name: DPPC-13C

Cat. No.: B15564745

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the self-assembly of 1,2-dipalmitoyl-sn-
glycero-3-phosphocholine (DPPC), with a specific focus on its Carbon-13 (*3C) labeled variant,
in aqueous solutions. Understanding the spontaneous organization of these lipid molecules into
supramolecular structures such as micelles, liposomes, and bilayers is fundamental for
advancements in drug delivery, biomembrane modeling, and nanotechnology. The
incorporation of 13C isotopes offers a powerful analytical window, primarily through Nuclear
Magnetic Resonance (NMR) spectroscopy, to probe the structure, dynamics, and molecular
interactions within these assemblies with high precision.

Core Principles of DPPC Self-Assembly

Dipalmitoylphosphatidylcholine (DPPC) is an amphiphilic molecule, possessing a hydrophilic
phosphocholine head group and two hydrophobic palmitoyl tails. This dual nature drives its
self-assembly in aqueous environments to minimize the energetically unfavorable contact
between the hydrophobic tails and water. This phenomenon, known as the hydrophobic effect,
is a primary driving force for the formation of various ordered structures.[1]

The process is thermodynamically governed, seeking the lowest free energy state.[1] Below
the critical micelle concentration (CMC), DPPC molecules exist predominantly as monomers.
As the concentration surpasses the CMC, they spontaneously aggregate into structures like
micelles and, more commonly for double-chained lipids like DPPC, bilayer vesicles
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(liposomes).[1][2] The specific morphology of the resulting assembly is influenced by factors
such as lipid concentration, temperature, pH, and the presence of other molecules.

The self-assembly of DPPC is a multi-step process that can be conceptualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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